Cas no 681271-01-2 (4-chloro-N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide)

• Product Name: 4-chloro-N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide
• CAS No: 681271-01-2
• MF: C₂₁H₂₄ClN₃O₄S
• MW: 449.950963020325
• CID: 6070442
• PubChem ID: 43949189
• Update Time: 2025-11-01

4-chloro-N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide
• Butanamide, 4-chloro-N-[4-[(1,5,6,8-tetrahydro-8-oxo-1,5-methano-2H-pyrido[1,2-a][1,5]diazocin-3(4H)-yl)sulfonyl]phenyl]-
• 4-chloro-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]butanamide
• 4-chloro-N-[4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)sulfonyl]phenyl]butanamide
• F0542-0100
• 4-chloro-N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)butanamide
• 681271-01-2
• AKOS026678481

• Inchi： 1S/C21H24ClN3O4S/c22-10-2-4-20(26)23-17-6-8-18(9-7-17)30(28,29)24-12-15-11-16(14-24)19-3-1-5-21(27)25(19)13-15/h1,3,5-9,15-16H,2,4,10-14H2,(H,23,26)
• InChI Key： MOJGHKPPNHVCQQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CC3CC(C2)C2=CC=CC(=O)N2C3)(=O)=O)C=C1)(=O)CCCCl

Computed Properties

• Exact Mass: 449.1176051g/mol
• Monoisotopic Mass: 449.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 14.04±0.70(Predicted)

Additional information on 4-chloro-N-4-({6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide

4-Chloro-N-4-({6-Oxo-7,11-Diazatricyclo^7.3.1.02,7Trideca-2,4-Dien-11-Yl}Sulfonyl)Phenylbutanamide (CAS No. 681271-01-2): A Comprehensive Overview

4-Chloro-N-4-({6-Oxo-7,11-diazatricyclo^7.3.1.02,7trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide, with the CAS number 681271-01-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 4-chloro-N-4-({6-oxo-7,11-diazatricyclo^7.3.1.02,7trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide is characterized by a tricyclic core with a sulfonyl group attached to a substituted phenyl ring. The presence of the chloro substituent and the oxo group in the tricyclic system contributes to its chemical stability and biological activity. The compound's structure has been extensively studied using various spectroscopic techniques, including NMR and X-ray crystallography, which have provided valuable insights into its conformational flexibility and molecular interactions.

In recent years, research on CAS No. 681271-01-2 has focused on its potential as a lead compound for drug development. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising antiproliferative effects against various cancer cell lines, making it a candidate for further investigation in oncology.

The mechanism of action of 4-chloro-N-4-({6-oxo-7,11-diazatricyclo^7.3.1.02,7trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of signaling pathways involved in inflammation and cell proliferation, such as the NF-kB pathway and the MAPK pathway. These pathways are crucial in regulating immune responses and cell growth, and their dysregulation is often associated with various diseases.

Clinical trials involving CAS No. 681271-01-2-based compounds are currently underway to evaluate their safety and efficacy in treating inflammatory diseases and cancer. Preliminary results from phase I trials have shown that these compounds are well-tolerated by patients and exhibit promising therapeutic effects without significant adverse reactions. Further studies are needed to optimize dosing regimens and explore potential combination therapies with other drugs.

Beyond its therapeutic applications, CAS No. 681271-01-2 has also been investigated for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with tailored properties. For example, researchers have used this compound as a starting material to develop novel polymers with enhanced mechanical strength and thermal stability.

In conclusion, 4-chloro-N-4-({6-Oxo-7,11-diazatricyclo^7.3.1.02,7trideca-2,4-dien-11-yl}sulfonyl)phenylbutanamide (CAS No. 681271-01-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new applications and mechanisms of action, highlighting its importance in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.